![molecular formula C19H21N5O2S2 B2644478 (Z)-4-((3-allyl-4-methylthiazol-2(3H)-ylidene)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide CAS No. 327090-91-5](/img/structure/B2644478.png)
(Z)-4-((3-allyl-4-methylthiazol-2(3H)-ylidene)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-4-((3-allyl-4-methylthiazol-2(3H)-ylidene)amino)-N-(4,6-dimethylpyrimidin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21N5O2S2 and its molecular weight is 415.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
A study highlighted the synthesis and characterization of zinc(II) phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, which demonstrated promising properties as Type II photosensitizers for photodynamic therapy (PDT) in cancer treatment. The compound showed high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield, making it a potential candidate for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).
Enzyme Inhibition and Antimicrobial Activity
Research into new Schiff bases of sulfa drugs revealed their effects on enzyme activities, indicating potential for enzyme inhibition applications. Specifically, the synthesized compounds showed inhibitory effects on cholesterol esterase, tyrosinase, α-amylase, and α-glucosidase activities, suggesting their utility in related therapeutic areas (Alyar et al., 2019).
Antitumor and Antiviral Activities
A study on 1,4-disubstituted-1,2,3-triazolethymine derivatives evaluated their in vitro cytotoxic activities against the human cancer cell line MDA-MB 231. Some derivatives displayed significant cytotoxic activity, suggesting potential for anticancer drug development. Additionally, these compounds were evaluated for antiviral activity against HIV-1 and HIV-2, with several derivatives showing potent activity against HIV-1 replication (Almashal et al., 2020).
Synthesis of Novel Compounds
Another study focused on the synthesis of novel compounds using 4-toluenesulfonamide as a building block. This research led to the creation of new triazepines, pyrimidines, and azoles, showcasing the versatility of benzenesulfonamide derivatives in synthesizing a wide range of chemical entities with potential biological activities (Khodairy, Ali, & El-wassimy, 2016).
properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-4-[(4-methyl-3-prop-2-enyl-1,3-thiazol-2-ylidene)amino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2S2/c1-5-10-24-15(4)12-27-19(24)22-16-6-8-17(9-7-16)28(25,26)23-18-20-13(2)11-14(3)21-18/h5-9,11-12H,1,10H2,2-4H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPTKNOAJIDGHCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N=C3N(C(=CS3)C)CC=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.